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Compound of Interest

Compound Name: 1-Bromobut-1-ene

Cat. No.: B1632750 Get Quote

This document provides comprehensive safety protocols and logistical guidance for the

handling and disposal of 1-Bromobut-1-ene (CAS: 31844-98-1). The procedures outlined are

designed for researchers, scientists, and drug development professionals to ensure personal

safety and regulatory compliance in a laboratory setting.

Chemical Properties and Hazards
1-Bromobut-1-ene is a highly flammable liquid and vapor that requires careful handling due to

its potential health hazards.[1] While specific toxicity data for 1-Bromobut-1-ene is limited, the

hazards of its isomer, (1Z)-1-bromobut-1-ene, and the related compound 1-bromobutane

suggest that it should be treated as a hazardous substance. The primary hazards include skin

irritation, serious eye damage, and potential respiratory irritation.

Table 1: Physical and Chemical Properties of 1-Bromobut-1-ene
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Property Value Source(s)

Molecular Formula C₄H₇Br [2]

Molecular Weight 135.00 g/mol [2]

CAS Number 31844-98-1 [2][3]

Appearance Liquid

Boiling Point Data not available

Flash Point

Data not available (Note:

Isomer (1Z)-1-bromobut-1-ene

is highly flammable, H225)

Solubility Data not available

Table 2: Hazard Summary
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Hazard Type Description Source(s)

Physical Hazard

Highly flammable liquid and

vapor.[1] Vapors may form

explosive mixtures with air.[4]

Skin Contact Causes skin irritation.[1]

Eye Contact
May cause serious eye

irritation or damage.[1]

Inhalation

May cause respiratory

irritation.[1] May be harmful if

inhaled.[1]

Other Potential Hazards

The related compound 1-

bromobutane is suspected of

causing cancer and may

damage fertility or the unborn

child.[5]

Environmental Hazard
Toxic to aquatic life with long

lasting effects.[1]

Operational Plan: Safe Handling Protocol
Adherence to a strict operational protocol is mandatory to minimize exposure and ensure

safety.

Preparation and Engineering Controls
Risk Assessment: Before beginning any work, conduct a thorough risk assessment specific

to the planned experiment.

Ventilation: All handling, transfers, and manipulations of 1-Bromobut-1-ene must be

performed inside a certified chemical fume hood to minimize vapor inhalation.[6]

Ignition Sources: Ensure the work area is free of ignition sources such as open flames, hot

surfaces, and sparks.[1][4] Use only explosion-proof equipment.[4]
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Static Control: All equipment used when handling the product must be grounded and bonded

to prevent the buildup of electrostatic charge.[4][7]

Emergency Equipment: Confirm that a safety shower, eyewash station, and appropriate fire

extinguisher (dry chemical, carbon dioxide, or alcohol-resistant foam) are readily accessible.

[3]

Required Personal Protective Equipment (PPE)
Appropriate PPE is the primary barrier against chemical exposure.[1] The following equipment

must be worn at all times when handling 1-Bromobut-1-ene.

Table 3: Recommended Personal Protective Equipment (PPE)
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Body Part PPE Recommendation
Rationale and
Specifications

Eyes/Face

Chemical safety goggles

conforming to EN 166 (EU) or

ANSI/ISEA Z87.1 standards. A

face shield should be worn if

there is a significant risk of

splashing.

To protect against chemical

splashes and vapors that can

cause serious eye damage.[8]

[9][10]

Hands

Chemical-resistant, impervious

gloves (e.g., Nitrile rubber,

Butyl rubber).[9][10] Gloves

must be inspected for tears or

holes before each use.

To prevent direct skin contact,

which can cause irritation.[8]

Use proper glove removal

technique to avoid

contaminating skin.[8]

Body

A flame-retardant lab coat and

appropriate protective clothing.

An acid-resistant apron may be

required for larger quantities.

[10]

To protect skin from accidental

splashes and contamination.

[11]

Respiratory

Respiratory protection is

necessary if engineering

controls are insufficient or

during emergency situations.

Use a full-face respirator with

multi-purpose combination

(US) or type ABEK (EN 14387)

respirator cartridges.[1][8]

To prevent inhalation of

vapors, which may cause

respiratory irritation.[1]

Handling Procedure
Pre-Transfer: Before transferring from the primary container, ensure the receiving vessel is

properly labeled, grounded, and located within the fume hood.

Transfer: Use spark-proof tools for all transfers.[4] Dispense the liquid carefully to avoid

splashing and aerosol generation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://dept.harpercollege.edu/chemistry/sds/1-bromobutane.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Bromoundecane.pdf
https://allanchem.com/choose-ppe-chemical-work/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Bromoundecane.pdf
https://allanchem.com/choose-ppe-chemical-work/
https://dept.harpercollege.edu/chemistry/sds/1-bromobutane.pdf
https://dept.harpercollege.edu/chemistry/sds/1-bromobutane.pdf
https://allanchem.com/choose-ppe-chemical-work/
https://www.carlroth.com/medias/SDB-226C-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTA4MTF8YXBwbGljYXRpb24vcGRmfGFEazFMMmd4WVM4NU1UZzFORE14T1RFeU5EYzRMMU5FUWw4eU1qWkRYMGxGWDBWT0xuQmtaZ3wyNWY4ZDU0NTFkOWY3MjdkZjdhMGYzMzA1MDVjOTIzODAwZDBiM2M0Y2Q0YjFiOTQzNDEyNWRjNzI1ZjJlNTc0
https://dept.harpercollege.edu/chemistry/msds/Bromobutane%201-%20.pdf
https://dept.harpercollege.edu/chemistry/sds/1-bromobutane.pdf
https://dept.harpercollege.edu/chemistry/msds/Bromobutane%201-%20.pdf
https://www.fishersci.com/store/msds?partNumber=AC106770010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Container Management: Keep containers tightly closed when not in use to prevent the

escape of flammable vapors.

Post-Handling: After use, wash hands and face thoroughly. Immediately change any

contaminated clothing.

First Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[3]

Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with

soap and plenty of water. Consult a physician if irritation occurs.[1][3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate

medical attention.[1][3][8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a doctor or Poison Control Center immediately.[3]

Disposal Plan: Waste Management Protocol
Proper disposal of 1-Bromobut-1-ene and associated contaminated materials is crucial to

prevent environmental harm and ensure regulatory compliance.[1]

Waste Segregation and Collection
Hazardous Waste: 1-Bromobut-1-ene is considered hazardous waste. It must not be mixed

with other waste streams.

Containers: Collect all waste, including contaminated consumables (e.g., gloves, absorbent

pads), in a designated, properly labeled, and sealed hazardous waste container. The

container must be compatible with the chemical.
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Original Containers: Whenever possible, leave the chemical in its original container for

disposal. Handle uncleaned empty containers as you would the product itself.

Spill Management
Evacuate: In case of a spill, evacuate non-essential personnel from the area.[1]

Control Vapors: Remove all sources of ignition.[1][3] A vapor-suppressing foam may be used

to reduce vapors.[7]

Containment: Prevent the spill from entering drains or waterways.[3] Cover drains if

necessary.

Absorption: Absorb the spill with a non-combustible, inert absorbent material such as dry

earth, sand, or a commercial sorbent.[7]

Collection: Use clean, non-sparking tools to collect the absorbed material and place it into a

suitable, closed container for disposal.[7]

Decontamination: Ventilate the affected area and clean it thoroughly.

Final Disposal Procedure
Professional Disposal: All waste containing 1-Bromobut-1-ene must be disposed of by a

licensed professional waste disposal service.[1]

Method: The recommended disposal method is incineration in a chemical incinerator

equipped with an afterburner and scrubber.[1][8]

Regulations: Adhere to all federal, state, and local environmental regulations regarding

hazardous waste disposal.[1][8] Avoid release to the environment.[1][3]

Safety Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling and disposal of 1-
Bromobut-1-ene.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Decontamination

4. Waste Disposal Phase
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Caption: Workflow for safe handling and disposal of 1-Bromobut-1-ene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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